Cas no 71648-27-6 (Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester)

• Product Name: Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester
• CAS No: 71648-27-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 574699
• PubChem ID: 545312
• Update Time: 2025-04-19

Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester
• tert-butyl 2-ethylhexanoate
• 2-methylpropyl 2-ethylhexanoate
• DTXSID70992221
• AKOS013211247
• EINECS 275-755-4
• Hexanoic acid, 2-ethyl-, 1,1-dimethylethyl ester
• SCHEMBL525646
• 71648-27-6
• t-Butyl 2-ethylhexanoate
• tert-Butyl 2-ethylhexanoate #

• Inchi： 1S/C12H24O2/c1-6-8-9-10(7-2)11(13)14-12(3,4)5/h10H,6-9H2,1-5H3
• InChI Key： UWNNZXDNLPNGQJ-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.868
• Boiling Point: 211.8°C at 760 mmHg
• Flash Point: 83.6°C
• Refractive Index: 1.428
• PSA: 26.3